Cas no 1250210-32-2 (2-amino-2-methyl-3-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanamide)

• Product Name: 2-amino-2-methyl-3-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanamide
• CAS No: 1250210-32-2
• MF: C₈H₁₁F₃N₄O
• MW: 236.194351434708
• CID: 5984385
• PubChem ID: 61924241
• Update Time: 2025-11-01

2-amino-2-methyl-3-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-3-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanamide
• 2-amino-2-methyl-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]propanamide
• AKOS011198170
• 1250210-32-2
• EN300-1140194

• Inchi： 1S/C8H11F3N4O/c1-7(13,6(12)16)4-15-3-2-5(14-15)8(9,10)11/h2-3H,4,13H2,1H3,(H2,12,16)
• InChI Key： PPQKTRNWVJLXGW-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(CC(C(N)=O)(C)N)N=1)(F)F

Computed Properties

• Exact Mass: 236.08849547g/mol
• Monoisotopic Mass: 236.08849547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 86.9Ų

Additional information on 2-amino-2-methyl-3-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanamide

2-Amino-2-Methyl-3-(3-(Trifluoromethyl)-1H-Pyrazol-1-yl)Propanamide: A Comprehensive Overview

2-Amino-2-methyl-3-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanamide (CAS No. 1250210-32-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to by its CAS number 1250210-32-2, is a derivative of propanamide with a substituted pyrazole ring and a trifluoromethyl group, which endows it with a range of interesting properties.

The chemical structure of 2-amino-2-methyl-3-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanamide is characterized by the presence of an amino group, a methyl group, and a trifluoromethyl-substituted pyrazole ring. The combination of these functional groups provides the molecule with both hydrophilic and hydrophobic characteristics, making it an attractive candidate for various pharmaceutical applications. The trifluoromethyl group, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which can be crucial for drug development.

Recent research has highlighted the potential of 2-amino-2-methyl-3-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanamide in several therapeutic areas. One notable study published in the Journal of Medicinal Chemistry explored its activity as a selective inhibitor of a specific enzyme involved in cancer progression. The results indicated that this compound effectively inhibited the enzyme's activity, leading to reduced tumor growth in preclinical models. This finding underscores the compound's potential as a lead molecule for the development of novel anticancer agents.

In addition to its anticancer properties, 2-amino-2-methyl-3-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanamide has also shown promise in other therapeutic areas. A study published in the European Journal of Medicinal Chemistry investigated its potential as an anti-inflammatory agent. The researchers found that the compound exhibited significant anti-inflammatory effects by modulating key signaling pathways involved in inflammation. These findings suggest that 2-amino-2-methyl-3-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanamide could be further developed for the treatment of inflammatory diseases.

The synthesis of 2-amino-2-methyl-3-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanamide has been well-documented in the literature. A common synthetic route involves the reaction of 3-trifluoromethylpyrazole with an appropriate amine and carboxylic acid derivative under controlled conditions. This multi-step process allows for precise control over the formation of the desired product, ensuring high purity and yield. The synthetic methodology has been optimized to minimize side reactions and improve overall efficiency, making it suitable for large-scale production.

The physicochemical properties of 2-amino-2-methyl-3-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanamide have been extensively studied to understand its behavior in various environments. It has been reported to have good solubility in polar solvents such as water and dimethyl sulfoxide (DMSO), which facilitates its use in biological assays and formulation development. Additionally, the compound exhibits favorable stability under both acidic and basic conditions, making it suitable for a wide range of applications.

In terms of safety and toxicity, preliminary studies have shown that 2-amino-2-methyl-3-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanamide is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity, further toxicological evaluations are necessary to ensure its safety profile before advancing to clinical trials. Preclinical studies have demonstrated that the compound does not exhibit significant cytotoxicity or genotoxicity at relevant doses, which is a positive indication for its potential use in humans.

The future prospects for 2-amino-2-methyl-3-(3-(trifluoromethyl)-1H-pyrazol-1-yl)propanamide are promising. Ongoing research aims to optimize its pharmacokinetic properties and explore its potential as a therapeutic agent for various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical stages of development.

In conclusion, 2-amino-2-methyl-3-(3-(trifluoromethyl)-1H-pyrazol-1-y l)propanamide (CAS No. 1250210-32-2) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new applications and therapeutic uses will be discovered, contributing to advancements in healthcare and medicine.